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Introduction

VU0364770 HCl is a potent and selective positive allosteric modulator (PAM) of the
metabotropic glutamate receptor 4 (mGlu4). As a member of the Group Ill mGlu receptors,
mGlu4 is a Gi/o-coupled receptor primarily located on presynaptic terminals, where it plays a
crucial role in modulating neurotransmitter release. The activation of mGlu4 receptors generally
leads to the inhibition of adenylyl cyclase, a decrease in CAMP levels, and subsequent
reduction in the release of glutamate and other neurotransmitters. This mechanism has
positioned mGlu4 as a promising therapeutic target for neurological and psychiatric disorders
characterized by excessive glutamatergic transmission, such as Parkinson's disease. This
technical guide provides an in-depth overview of VU0364770 HCI, including its
pharmacological properties, experimental protocols for its characterization, and the signaling
pathways it modulates.

Quantitative Pharmacological Data

The following tables summarize the in vitro potency and selectivity of VU0364770 HCI.

Table 1: Potency of VU0364770 HCI at mGlu4 Receptors
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Receptor Species Assay Type Parameter Value
Calcium

mGlu4 Rat o ECso 290 nM[1][2]
Mobilization
Calcium

mGlu4 Human o ECso 1.1 uM[1][2]
Mobilization

Table 2: Selectivity Profile of VU0364770 HCI

Target Species Activity Parameter Value

mGlu5 Rat Antagonist ICso0 17.9 uM[1][2]

mGlu6 Rat PAM ECso 6.8 uM[1][2]

MAO-A Human Inhibitor Ki 8.5 uM[1][2]

MAO-B Human Inhibitor Ki 0.72 uM[1][2]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway modulated by VU0364770 HCI and
a typical experimental workflow for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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